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Compound of Interest

Compound Name: Isopropyl dodecanoate

Cat. No.: B159280

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropyl dodecanoate, also known as isopropyl laurate, is the ester formed from the
condensation of dodecanoic acid (lauric acid) and isopropanol.[1][2][3] This colorless to pale
yellow oily liquid is utilized in a variety of industrial and commercial applications, notably in the
cosmetics and personal care industry as an emollient, skin conditioning agent, and binder.[2][4]
It also finds use as a flavoring agent in the food industry and in certain pharmaceutical
preparations.[2] This technical guide provides an in-depth overview of the chemical and
physical properties of isopropyl dodecanoate, detailed experimental protocols for their
determination, and a summary of its key applications and safety information.

Chemical and Physical Properties

A comprehensive summary of the key chemical and physical properties of isopropyl
dodecanoate is presented below. This data has been compiled from various sources to
provide a thorough reference.

Table 1: Chemical Identification of Isopropyl
Dodecanoate

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b159280?utm_src=pdf-interest
https://www.benchchem.com/product/b159280?utm_src=pdf-body
http://przyrbwn.icm.edu.pl/APP/PDF/129/a129z1p12.pdf
https://www.oecd.org/en/publications/test-no-109-density-of-liquids-and-solids_9789264123298-en.html
https://www.phytosafe.com/physical-chemical-properties-testing/oecd-105/
https://www.oecd.org/en/publications/test-no-109-density-of-liquids-and-solids_9789264123298-en.html
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://www.oecd.org/en/publications/test-no-109-density-of-liquids-and-solids_9789264123298-en.html
https://www.benchchem.com/product/b159280?utm_src=pdf-body
https://www.benchchem.com/product/b159280?utm_src=pdf-body
https://www.benchchem.com/product/b159280?utm_src=pdf-body
https://www.benchchem.com/product/b159280?utm_src=pdf-body
https://www.benchchem.com/product/b159280?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159280?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Identifier Value
IUPAC Name propan-2-yl dodecanoate[1]
Isopropyl laurate, Dodecanoic acid, 1-
Synonyms
methylethyl ester[1][5][6][7]
CAS Number 10233-13-3[1][5][6][7]

Molecular Formula

C15H3002[1][5][6][7][8]

Molecular Weight 242.40 g/mol [1][5][6]

SMILES CCCCCcCccceceec(=0)oc(o)crilel

inChi InChl=1S/C15H3002/c1-4-5-6-7-8-9-10-11-12-
13-15(16)17-14(2)3/h14H,4-13H2,1-3H3[1][6][7]

InChiKey UJPPXNXOEVDSRW-UHFFFAOYSA-N[1][6][7]

ble 2: Physical ies of | Dod

Property Value

Appearance Colorless to pale yellow oily liquid[2][9][10]
Boiling Point 280.00 to 281.00 °C @ 760.00 mm Hg[9]
Melting Point 4.2 °C (estimate)[4][10]

Density 0.85100 to 0.85700 g/cm3® @ 25.00 °C[9]

Refractive Index

1.42700 to 1.43300 @ 20.00 °C[9]

Flash Point

125.0 °C (257.0 °F) TCC[5][9]

Vapor Pressure

0.004000 mmHg @ 25.00 °C (estimate)[9]

Solubility in Water

0.134 mg/L @ 25 °C (estimated)[9]

Solubility in Organic Solvents

Soluble in alcohol[9]

logP (o/w)

6.234 (estimate)[9]
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Experimental Protocols

This section provides detailed methodologies for the determination of key physical properties of
isopropyl dodecanoate, based on established OECD and ASTM guidelines.

Determination of Boiling Point (Thiele Tube Method)

This method is suitable for determining the boiling point of small quantities of a liquid.

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals
the surrounding atmospheric pressure. In this method, a small sample is heated, and the
temperature at which a continuous stream of bubbles emerges and then ceases upon slight
cooling is recorded as the boiling point.

Apparatus:

e Thiele tube

o Thermometer (calibrated)

o Small test tube (e.g., 75 x 10 mm)

e Capillary tube (sealed at one end)

e Heat source (Bunsen burner or heating mantle)

e Mineral oil or other suitable heating fluid

e Rubber band or wire for attaching the test tube to the thermometer
Procedure:

e Add a small amount (approximately 0.5 mL) of isopropyl dodecanoate to the small test
tube.

» Place the capillary tube, sealed end up, into the test tube containing the sample.

» Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is
level with the thermometer bulb.
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Fill the Thiele tube with mineral oil to a level just above the side arm.

Clamp the Thiele tube to a retort stand and immerse the thermometer and attached test tube
into the oil, ensuring the sample is below the oil level.

Gently heat the side arm of the Thiele tube with a small flame or heating mantle. The
convection currents in the oil will ensure uniform heating.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

Continue gentle heating until a rapid and continuous stream of bubbles is observed.
Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to enter the capillary tube.

Record the temperature. It is advisable to repeat the determination to ensure accuracy.

Record the ambient atmospheric pressure. If it deviates significantly from 760 mmHg, a
correction may be necessary.

Determination of Density (Pychometer Method) -
Adapted from OECD 109

Principle: The density of a liquid is determined by measuring the mass of a known volume of

the liquid. A pycnometer is a flask with a precisely known volume.

Apparatus:

Pycnometer (e.g., 25 mL or 50 mL)
Analytical balance (accurate to £0.1 mg)
Constant temperature bath

Thermometer
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 Distilled water (for calibration)

o Acetone (for cleaning)

Procedure:

» Calibration of the Pycnometer:

[e]

Thoroughly clean the pycnometer with distilled water and then acetone, and dry it
completely.

o Weigh the empty, dry pycnometer on the analytical balance and record the mass (m_pyc).

o Fill the pycnometer with distilled water that has been equilibrated in the constant
temperature bath (e.g., 20 °C).

o Insert the stopper and ensure no air bubbles are trapped. Wipe any excess water from the
outside.

o Place the filled pycnometer in the constant temperature bath for at least 30 minutes to
allow the contents to reach thermal equilibrium.

o Remove the pycnometer, dry the exterior, and weigh it. Record the mass (m_pyc+water).

[¢]

The volume of the pycnometer (V_pyc) can be calculated using the density of water at the
measurement temperature.

o Determination of Isopropyl Dodecanoate Density:

o

Empty and dry the calibrated pycnometer.

[e]

Fill the pycnometer with isopropyl dodecanoate that has been equilibrated to the same
temperature as the water in the calibration step.

[e]

Insert the stopper, ensuring no air bubbles are present, and wipe off any excess liquid.

o

Place the filled pycnometer in the constant temperature bath for at least 30 minutes.
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o Remove the pycnometer, dry the exterior, and weigh it. Record the mass (m_pyc+sample).

o Calculation:
o The mass of the isopropyl dodecanoate is: m_sample = m_pyc+sample - m_pyc.

o The density (p) of the isopropyl dodecanoate is calculated as: p = m_sample /V_pyc.

Determination of Refractive Index (Abbe Refractometer)

Principle: The refractive index of a substance is the ratio of the speed of light in a vacuum to
the speed of light in that substance. An Abbe refractometer measures the critical angle of a
liquid to determine its refractive index.

Apparatus:

Abbe refractometer

o Constant temperature water circulator

e Light source (sodium lamp or white light with Amici prisms)

» Dropper or pipette

e Soft lens tissue

o Ethanol or acetone (for cleaning)

Procedure:

e Turn on the light source and the constant temperature water circulator, setting it to the
desired temperature (e.g., 20 °C). Allow the refractometer prisms to equilibrate.

e Open the prism assembly and clean the surfaces of both the illuminating and refracting
prisms with a soft tissue moistened with ethanol or acetone. Allow the prisms to dry
completely.

» Using a dropper, place a few drops of isopropyl dodecanoate onto the surface of the
illuminating prism.
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o Close the prism assembly and ensure the liquid spreads evenly between the two prisms.

e Look through the eyepiece of the refractometer. You will see a field of view that is partially
light and partially dark.

e Turn the coarse adjustment knob until the borderline between the light and dark fields is
visible.

« If using a white light source, you may see a colored fringe at the borderline. Turn the
chromaticity adjustment (Amici prism control) to eliminate this color and obtain a sharp,
black-and-white borderline.

e Turn the fine adjustment knob to bring the borderline exactly to the center of the crosshairs in
the eyepiece.

¢ Read the refractive index value from the scale.

e Clean the prisms thoroughly with ethanol or acetone and a soft tissue after the
measurement.

Determination of Water Solubility (Shake-Flask Method) -
Adapted from OECD 105

Principle: A known excess amount of the substance is equilibrated with water at a constant
temperature. The concentration of the substance in the aqueous phase is then determined by a
suitable analytical method.

Apparatus:

o Flasks with stoppers (e.g., 250 mL Erlenmeyer flasks)
o Constant temperature shaker bath

e Centrifuge

¢ Analytical instrument for quantification (e.g., Gas Chromatograph with Flame lonization
Detector - GC-FID)
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e Volumetric flasks and pipettes

e Syringes and filters (if necessary)
Procedure:

o Preparation of Saturated Solution:

o Add an excess amount of isopropyl dodecanoate to a flask containing a known volume
of distilled water. The excess amount should be sufficient to ensure that a saturated
solution is formed.

o Seal the flask and place it in a constant temperature shaker bath set at the desired
temperature (e.g., 25 °C).

o Shake the flask for a sufficient period to allow equilibrium to be reached (e.g., 24-48
hours). A preliminary test can determine the optimal equilibration time.

e Separation of AqQueous Phase:

o After equilibration, allow the flask to stand in the constant temperature bath to let the
undissolved ester settle.

o Carefully transfer an aliquot of the aqueous phase to a centrifuge tube.
o Centrifuge the sample to separate any dispersed micro-droplets of the ester.
e Analysis of Aqueous Phase:
o Carefully withdraw a known volume of the clear aqueous supernatant for analysis.

o Extract the isopropyl dodecanoate from the agueous sample into a suitable organic
solvent (e.g., hexane).

o Analyze the concentration of isopropyl dodecanoate in the organic extract using a
calibrated GC-FID.

e Calibration and Calculation:
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o Prepare a series of standard solutions of isopropyl dodecanoate in the same organic
solvent used for extraction.

o Generate a calibration curve by plotting the GC peak area against the concentration of the
standard solutions.

o Determine the concentration of isopropyl dodecanoate in the extracted sample from the
calibration curve.

o Calculate the water solubility in mg/L, taking into account the volumes of the aqueous
sample and the extraction solvent.

Synthesis and Analysis Workflow

The following diagram illustrates a typical workflow for the synthesis of isopropyl
dodecanoate and its subsequent purification and analysis.
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Caption: Synthesis and Analysis Workflow for Isopropyl Dodecanoate.
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Safety Information

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, isopropyl dodecanoate is generally not classified as hazardous.[1] However, as
with any chemical, appropriate safety precautions should be taken. It is recommended to
handle the substance in a well-ventilated area and to wear appropriate personal protective
equipment (PPE), including gloves and safety glasses. For detailed safety information, refer to
the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

Isopropyl dodecanoate is a well-characterized fatty acid ester with a range of applications,
particularly in the cosmetic and food industries. This guide has provided a detailed summary of
its chemical and physical properties, along with comprehensive experimental protocols for their
determination. The information presented herein serves as a valuable resource for researchers,
scientists, and drug development professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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